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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Diethyl Iminodiacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diethyl iminodiacetate
(CAS No. 6290-05-7), a versatile intermediate used in the pharmaceutical and agrochemical

industries.[1] Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. Diethyl iminodiacetate is typically a colorless to light yellow liquid.[2][3]
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Property Value Source(s)

CAS Number 6290-05-7 [4][5]

Molecular Formula C₈H₁₅NO₄ [6][7]

Molecular Weight 189.21 g/mol [5][6]

Appearance
Clear, colorless to light yellow

liquid
[2][3][7]

Boiling Point 208 °C [5]

Density 1.056 g/mL at 25 °C [5]

Refractive Index n20/D 1.435 [5]

Flash Point 113 °C (235.4 °F) - closed cup [5]

Solubility

Moderately soluble in water.

Soluble in polar organic

solvents.

[2][8]

Hazard Identification and GHS Classification
Diethyl iminodiacetate is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[4][9] The primary hazards are irritation to the

skin, eyes, and respiratory system.[4][6][10]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

(Source:[4][5][6][7][9])

Signal Word:Warning[4][5][6][9]
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Hazard Pictogram:

alt text

Toxicological Information
The toxicological properties of diethyl iminodiacetate have not been fully investigated.[4] No

data is available regarding carcinogenicity, mutagenicity, teratogenicity, or endocrine-disrupting

effects.[4][7] Therefore, it should be handled with the caution appropriate for a chemical with

unknown long-term health effects.

Safe Handling and Storage Protocol
Proper handling and storage are critical to minimize exposure risk. This protocol outlines the

necessary steps for laboratory personnel.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation of vapors or mists.[4][9]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Personal Protective Equipment (PPE)
A risk assessment should always precede the handling of this chemical to ensure the

appropriate level of PPE is selected.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[4][7]

Skin Protection:

Hand Protection: Wear chemical-resistant gloves such as nitrile rubber.[7] Always inspect

gloves before use and wash hands thoroughly after handling.[9]
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Body Protection: Wear a laboratory coat to prevent skin exposure.[7]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[4][7] For large spills or in poorly ventilated

areas, use a NIOSH/MSHA-approved respirator.[7]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.[9]

Do not breathe mist, vapors, or spray.[4]

Wash hands thoroughly after handling the chemical and before eating, drinking, or smoking.

[7][9]

Contaminated clothing should be removed and washed before reuse.[9]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][9]

Store locked up.[4]

Keep away from heat, sparks, and open flames.

Incompatible Materials: Strong oxidizing agents.[4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure. Ensure all personnel

are familiar with these procedures and the location of emergency equipment.
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3. Continue rinsing.

1. Clean mouth with water.
2. Do NOT induce vomiting.

Seek Immediate Medical Attention

If irritation occurs If irritation persists
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Caption: Emergency First Aid Protocol for Exposure.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[4][9] If the person is not breathing, provide artificial respiration.[4]

Seek immediate medical attention.[4]

Skin Contact: Immediately take off all contaminated clothing.[9] Wash the affected area with

plenty of soap and water.[4][9] If skin irritation occurs, get medical advice/attention.[9]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,

also under the eyelids.[4][9] Remove contact lenses if present and easy to do so, and

continue rinsing.[9] If eye irritation persists, seek medical attention.[9]
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Ingestion: Clean the mouth with water.[4] Do not induce vomiting.[11] Seek medical

attention.[4][9]

Note to Physician: Treat symptomatically.[7][12]

Accidental Release and Spill Management Protocol
This protocol provides a systematic approach to safely managing a spill of diethyl
iminodiacetate.

Immediate Actions
Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wear the appropriate PPE as outlined in Section 4.2, including respiratory protection if

ventilation is inadequate.

Containment and Clean-up
Prevent the spill from entering drains or waterways.[9]

Absorb the spill using an inert, non-combustible material such as sand, silica gel, acid binder,

universal binder, or sawdust.[4][7]

Collect the absorbed material and place it into a suitable, labeled, and closed container for

disposal.[4][7]

Clean the spill area thoroughly with soap and water.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[7][9]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[7]
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Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO₂).[4][7]

Advice for Firefighters: As in any chemical fire, wear a self-contained breathing apparatus

(SCBA) with a full facepiece operated in pressure-demand or other positive pressure mode,

and full protective gear.[4][7]

Disposal Protocol
Chemical waste must be disposed of in accordance with all local, regional, and national

regulations.

Waste Identification: Diethyl iminodiacetate waste should be classified as hazardous

chemical waste.

Containerization: Collect waste material in a clearly labeled, sealed, and appropriate

container. Do not mix with other waste streams unless compatibility is confirmed.

Consultation: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on disposal procedures. Chemical waste generators are responsible for

ensuring complete and accurate classification of waste.[4]

Disposal: Arrange for pickup and disposal by a licensed waste disposal company.[9] Do not

empty into drains.[4]

The workflow for proper chemical handling, from acquisition to disposal, is a critical component

of laboratory safety.

Planning & Procurement Use & Handling Waste Management

Procure Chemical Review SDS & Assess Risks Receiving & Safe Storage Safe Handling in Lab
(Use PPE & Eng. Controls)

Collect Waste in
Labeled Container

Dispose via EHS/
Licensed Contractor

Click to download full resolution via product page

Caption: General Laboratory Chemical Handling Lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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